Cas no 5457-00-1 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyloxolane-2,4-dione
- 2-tert-Butyl-4-hydroxy-acetessigsaeure-lacton
- 2-tert-butyl-4-hydroxy-acetoacetic acid-lactone
- 3-tert-butyl-2,4(3H,5H)-furandione
- 3-tert-butylfuran-2,4(3h,5h)-dione
- AC1L5G86
- AC1Q6EU0
- AG-K-83426
- AR-1F5256
- CTK1H3776
- NSC21372
- SureCN5924311
- 5457-00-1
- SCHEMBL5924311
- DTXSID40281351
- NSC-21372
-
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- Inchi: 1S/C8H12O3/c1-8(2,3)6-5(9)4-11-7(6)10/h6H,4H2,1-3H3
- InChI Key: VXGHAZXYNYEMAQ-UHFFFAOYSA-N
- SMILES: O1CC(C(C1=O)C(C)(C)C)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.123
- Boiling Point: 288.7°C at 760 mmHg
- Flash Point: 127°C
- Refractive Index: 1.466
- PSA: 43.37
- LogP: 0.77460
Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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